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Compound of Interest

Compound Name: 2-Bromo-1-phenylethanol

Cat. No.: B177431 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety protocols and handling procedures

for 2-Bromo-1-phenylethanol. Due to its hazardous properties, it is imperative that this

chemical be handled with strict adherence to safety guidelines to minimize risk to personnel

and the environment. This document outlines the known hazards, recommended personal

protective equipment (PPE), proper storage and handling procedures, and emergency

measures.

Hazard Identification and Classification
2-Bromo-1-phenylethanol is classified as a hazardous substance. Direct contact can cause

skin and eye irritation, and inhalation of its vapors may lead to respiratory irritation.[1][2] It is

also harmful if swallowed.[3][4]

GHS Hazard Statements:

H315: Causes skin irritation[1][2][5][6]

H319: Causes serious eye irritation[1][2][5][6]

H335: May cause respiratory irritation[1][2][5][6]

H302: Harmful if swallowed[3]
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H332: Harmful if inhaled[3]

Signal Word: Warning[1][3][5]

Pictogram:[3][5]

GHS07: Harmful/Irritant

Quantitative Data Summary
While specific quantitative toxicity data such as LD50 and LC50 values are not readily available

in the reviewed literature, the following table summarizes key physical and chemical properties.

Property Value Source(s)

Molecular Formula C8H9BrO [1][3][7]

Molecular Weight 201.06 g/mol [2][7][8]

Appearance
Colorless to light yellow clear

liquid or solid
[9]

Melting Point 39 °C [3][10]

Boiling Point 261.6 °C at 760 mmHg [1][3][10]

Density 1.504 g/cm³ [1]

Flash Point 135.6 °C [3][10]

Safe Handling and Storage
Proper handling and storage procedures are crucial to ensure safety and maintain the integrity

of 2-Bromo-1-phenylethanol.

Handling
Work in a well-ventilated area, preferably under a chemical fume hood, to minimize exposure

to vapors.[1][11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.chemicalbook.com/msds/1s-2-bromo-1-phenyl-ethanol.htm
https://www.benchchem.com/pdf/Application_of_R_2_Bromo_1_phenylethanol_in_the_Synthesis_of_Natural_Products.pdf
https://www.chemicalbook.com/msds/1s-2-bromo-1-phenyl-ethanol.htm
https://pubchem.ncbi.nlm.nih.gov/compound/R_-2-Bromo-1-phenylethanol
https://www.chemicalbook.com/msds/1s-2-bromo-1-phenyl-ethanol.htm
https://pubchem.ncbi.nlm.nih.gov/compound/R_-2-Bromo-1-phenylethanol
https://www.benchchem.com/pdf/Application_of_R_2_Bromo_1_phenylethanol_in_the_Synthesis_of_Natural_Products.pdf
https://www.chemicalbook.com/msds/1s-2-bromo-1-phenyl-ethanol.htm
https://www.scbt.com/p/r-2-bromo-1-phenylethanol-73908-23-3
https://www.benchchem.com/pdf/Application_Note_Large_Scale_Synthesis_of_R_2_Bromo_1_phenylethanol.pdf
https://www.scbt.com/p/r-2-bromo-1-phenylethanol-73908-23-3
https://www.benchchem.com/pdf/A_Comprehensive_Technical_Guide_to_R_2_Bromo_1_phenylethanol.pdf
https://www.benchchem.com/product/b177431
https://www.chemicalbook.com/msds/1s-2-bromo-1-phenyl-ethanol.htm
https://www.lookchem.com/404.htm
https://www.benchchem.com/pdf/Application_of_R_2_Bromo_1_phenylethanol_in_the_Synthesis_of_Natural_Products.pdf
https://www.chemicalbook.com/msds/1s-2-bromo-1-phenyl-ethanol.htm
https://www.lookchem.com/404.htm
https://www.benchchem.com/pdf/Application_of_R_2_Bromo_1_phenylethanol_in_the_Synthesis_of_Natural_Products.pdf
https://www.chemicalbook.com/msds/1s-2-bromo-1-phenyl-ethanol.htm
https://www.lookchem.com/404.htm
https://www.benchchem.com/product/b177431?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_of_R_2_Bromo_1_phenylethanol_in_the_Synthesis_of_Natural_Products.pdf
https://www.benchchem.com/pdf/Synthesis_of_racemic_2_bromo_1_phenylethanol_mechanism.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Always wear appropriate personal protective equipment (PPE), including chemical-resistant

gloves (e.g., nitrile or butyl rubber), safety goggles, and a lab coat.[1][11]

In situations with a risk of significant vapor exposure, a properly fitted respirator with organic

vapor cartridges should be used.[11]

Avoid all direct contact with skin and eyes.[1]

Use sealed containers and ensure all equipment is clean and dry before use to prevent

contamination.[11]

Wash hands thoroughly after handling the chemical.[1]

Storage
Store in a cool, dry, and dark place.[12] Some suppliers recommend refrigeration at 2-8°C.

[10][12]

Keep the container tightly closed and store in a well-ventilated area.[1][12]

Store away from incompatible materials such as strong oxidizing agents, strong acids, acid

anhydrides, and acid chlorides.[12]

Personal Protective Equipment (PPE)
A comprehensive PPE program is essential when working with 2-Bromo-1-phenylethanol.

Personal Protective Equipment (PPE) for 2-Bromo-1-phenylethanol

Eye Protection

Chemical Safety Goggles or Face Shield

Hand Protection

Chemical-Resistant Gloves
(Nitrile or Butyl Rubber)

Body Protection

Lab Coat or Chemical-Resistant Apron

Respiratory Protection

NIOSH-Approved Respirator with
Organic Vapor Cartridges (as needed)
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Recommended Personal Protective Equipment (PPE).

Emergency Procedures
First-Aid Measures

If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.[1]

In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected

area with plenty of soap and water. If skin irritation occurs, get medical help.[1][9]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing for at least 15 minutes and consult a

doctor.[1]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Call a poison control center or doctor immediately.[1]

Accidental Release Measures
Evacuate personnel to a safe area.

Ensure adequate ventilation.

Wear appropriate personal protective equipment.

Contain the spill using an inert absorbent material.

Collect the absorbed material into a sealed container for proper disposal.

Experimental Protocols
2-Bromo-1-phenylethanol is a versatile chiral building block in organic synthesis.[12] Below

are example protocols for its use.
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Synthesis of (S)-Styrene Oxide from (R)-(-)-2-Bromo-1-
phenylethanol[12]
This protocol describes the base-mediated intramolecular cyclization of (R)-(-)-2-Bromo-1-
phenylethanol.

Materials:

(R)-(-)-2-Bromo-1-phenylethanol

Methanol

Sodium hydroxide (NaOH)

Water

Procedure:

Dissolve (R)-(-)-2-Bromo-1-phenylethanol (1.0 equivalent) in methanol.

Cool the solution to 0 °C in an ice bath.

Slowly add a solution of sodium hydroxide (1.1 equivalents) in water dropwise with vigorous

stirring.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, remove the methanol under reduced pressure.

Extract the aqueous residue with a suitable organic solvent (e.g., ethyl acetate).

Wash the combined organic layers with water and brine, then dry over anhydrous sodium

sulfate.

Filter the solution and concentrate under reduced pressure to obtain the crude product.

The crude (S)-styrene oxide can be purified by vacuum distillation.
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Workflow for the synthesis of (S)-Styrene Oxide.

Synthesis of (S)-2-azido-1-phenylethanol from (R)-(-)-2-
Bromo-1-phenylethanol[12]
This protocol details a stereospecific nucleophilic substitution reaction.

Materials:

(R)-(-)-2-Bromo-1-phenylethanol

Sodium azide (NaN₃)

Water

Acetone

Ethyl acetate

Anhydrous sodium sulfate

Procedure:

To a solution of (R)-(-)-2-Bromo-1-phenylethanol (1.0 equivalent) in a 1:1 mixture of water

and acetone, add sodium azide (1.5 equivalents).

Heat the reaction mixture to reflux (approximately 60-70 °C) and stir for 12-24 hours.

Monitor the reaction by TLC.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b177431?utm_src=pdf-body-img
https://www.benchchem.com/product/b177431?utm_src=pdf-body
https://www.benchchem.com/product/b177431?utm_src=pdf-body
https://www.benchchem.com/product/b177431?utm_src=pdf-body
https://www.benchchem.com/product/b177431?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b177431?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


After completion, cool the mixture to room temperature and remove the acetone under

reduced pressure.

Extract the aqueous residue with ethyl acetate (3 times).

Combine the organic layers, wash with water and brine, and dry over anhydrous sodium

sulfate.

Filter and concentrate the solution under reduced pressure to yield the crude product.

Purify the crude product by column chromatography on silica gel.

Stability and Degradation
2-Bromo-1-phenylethanol is a stable compound when stored under the recommended

conditions.[13] Potential degradation pathways include hydrolysis to form styrene oxide and

subsequent diol, and thermal decomposition to yield styrene.[13] Forced degradation studies

under acidic, basic, and oxidative conditions can be performed to identify potential degradation

products and establish the stability-indicating nature of analytical methods.[13]

Disposal Considerations
Dispose of 2-Bromo-1-phenylethanol and its containers in accordance with local, regional,

and national regulations.[1] Do not allow the chemical to enter drains or waterways. Waste

material should be handled as hazardous waste and disposed of at an approved waste

disposal facility.[8]

This guide is intended to provide essential safety and handling information. It is not a substitute

for a thorough understanding of the material's properties and the implementation of a

comprehensive laboratory safety program. Always consult the most up-to-date Safety Data

Sheet (SDS) before working with 2-Bromo-1-phenylethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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